N-[4-(aminocarbonyl)phenyl]-1-butyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-butyl-N-(4-carbamoylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H21N3O3/c1-2-3-8-19-10-12(9-14(19)20)16(22)18-13-6-4-11(5-7-13)15(17)21/h4-7,12H,2-3,8-10H2,1H3,(H2,17,21)(H,18,22)
• InChI Key: GMLDWJRVVBVFII-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-1-butyl-5-oxo-3-pyrrolidinecarboxamide, commonly known as N-phenylbutylaminoacetylpyrrolidinecarboxamide (PBAP), is a chemical compound that has been studied for its potential use in scientific research. PBAP belongs to the class of pyrrolidine carboxamides and has shown promising results in various laboratory experiments.

Mechanism of Action

N-[4-(aminocarbonyl)phenyl]-1-butyl-5-oxo-3-pyrrolidinecarboxamide is believed to exert its neuroprotective effects through multiple mechanisms, including antioxidant activity, anti-inflammatory activity, and modulation of cell signaling pathways. This compound has been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase, and to reduce the production of reactive oxygen species. This compound has also been shown to inhibit the activation of inflammatory pathways, such as NF-κB and MAPK signaling pathways. Additionally, this compound has been shown to modulate the expression of various genes involved in cell survival, apoptosis, and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are involved in mood regulation and cognitive function. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Additionally, this compound has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-1β, which are involved in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

N-[4-(aminocarbonyl)phenyl]-1-butyl-5-oxo-3-pyrrolidinecarboxamide has several advantages for lab experiments, including its low toxicity, good solubility, and stability. This compound can be easily synthesized and purified, making it a cost-effective compound for research purposes. However, this compound has some limitations, including its limited bioavailability and poor permeability across the blood-brain barrier. Additionally, this compound has not been extensively studied in humans, and its safety and efficacy in humans are still unknown.

Future Directions

For N-[4-(aminocarbonyl)phenyl]-1-butyl-5-oxo-3-pyrrolidinecarboxamide research include studying its safety and efficacy in humans, exploring its potential use as a drug delivery system, and investigating its potential use in the treatment of various diseases, such as Parkinson's disease, Alzheimer's disease, and stroke. Additionally, further research is needed to understand the molecular mechanisms underlying this compound's neuroprotective effects and to identify potential targets for therapeutic intervention.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-1-butyl-5-oxo-3-pyrrolidinecarboxamide has been studied for its potential use in various scientific research fields, including neurology, pharmacology, and toxicology. This compound has shown neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and stroke. It has also been shown to improve cognitive function and memory in animal models. In pharmacology, this compound has been studied for its potential use as a drug delivery system and as a potential drug candidate for various diseases. In toxicology, this compound has been studied for its potential use as a protective agent against oxidative stress and neurotoxicity.